![molecular formula C16H18N2O6S B4659121 N-[1-(2,5-dimethoxyphenyl)ethyl]-4-nitrobenzenesulfonamide](/img/structure/B4659121.png)
N-[1-(2,5-dimethoxyphenyl)ethyl]-4-nitrobenzenesulfonamide
Overview
Description
N-[1-(2,5-dimethoxyphenyl)ethyl]-4-nitrobenzenesulfonamide, also known as "DON" or "6-NO2-DMPEA" is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. This compound belongs to the class of phenethylamines, which are known to have various biological activities.
Mechanism of Action
The exact mechanism of action of N-[1-(2,5-dimethoxyphenyl)ethyl]-4-nitrobenzenesulfonamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models. It has also been shown to improve cognitive function and memory in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using N-[1-(2,5-dimethoxyphenyl)ethyl]-4-nitrobenzenesulfonamide in lab experiments is its potential therapeutic properties. It has been shown to have anti-inflammatory and analgesic effects, as well as potential use in the treatment of neurological disorders. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret results.
Future Directions
There are several future directions for research on N-[1-(2,5-dimethoxyphenyl)ethyl]-4-nitrobenzenesulfonamide. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound. Finally, there is a need for more research on the synthesis and purification of this compound to improve its availability and purity for research purposes.
Scientific Research Applications
N-[1-(2,5-dimethoxyphenyl)ethyl]-4-nitrobenzenesulfonamide has been studied for its potential therapeutic properties. It has been shown to have anti-inflammatory and analgesic effects in animal models. Additionally, it has been investigated for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
N-[1-(2,5-dimethoxyphenyl)ethyl]-4-nitrobenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O6S/c1-11(15-10-13(23-2)6-9-16(15)24-3)17-25(21,22)14-7-4-12(5-8-14)18(19)20/h4-11,17H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMFJOJSHMQWUBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC(=C1)OC)OC)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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